Cas no 6301-02-6 (1-Amino-imidazolidine-2,4-dione)

• Product Name: 1-Amino-imidazolidine-2,4-dione
• CAS No: 6301-02-6
• MF: C₃H₅N₃O₂
• MW: 115.090699911118
• MDL: MFCD02093080
• CID: 509288
• Update Time: 2026-04-29

1-Amino-imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,1-amino-
• 1-Amino hydantoin
• 1-AMINOIMIDAZOLIDINE-2,4-DIONE
• 1-amino-1,3-diazolidine-2,4-dione
• 1-amino-2,4-dioxoimidazolidine
• 1-AMINOHDANTOIN
• 1-Aminohydantoi
• 1-Amino-imidazolidin-2,4-dion
• 1-AMINO-IMIDAZOLIDINE-2,4-DIONE
• amino-hydantoin
• Hydantoin,1-amino
• 1-Amino-imidazolidine-2,4-dione

• MDL： MFCD02093080
• Inchi： InChI=1S/C3H5N3O2/c4-6-1-2(7)5-3(6)8/h1,4H2,(H,5,7,8)
• InChI Key： KVYKDNGUEZRPGJ-UHFFFAOYSA-N
• SMILES： O=C1NC(CN1N)=O

Computed Properties

• Exact Mass: 115.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 196-201°C
• PSA: 75.43000
• LogP: -0.62110

1-Amino-imidazolidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-Amino-imidazolidine-2,4-dione

Introduction to 1-Amino-imidazolidine-2,4-dione (CAS No: 6301-02-6)

1-Amino-imidazolidine-2,4-dione, also known as Aminoguanidine, is a heterocyclic organic compound with the CAS registry number 6301-02-6. This compound belongs to the class of imidazolidines, which are five-membered rings containing two nitrogen atoms and three carbon atoms. The structure of 1-Amino-imidazolidine-2,4-dione includes an amino group (-NH₂) attached to the imidazolidine ring, along with two ketone groups (-C=O) at positions 2 and 4 of the ring.

The compound has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent research has focused on its role as a building block for synthesizing bioactive molecules and its ability to act as a ligand in metal coordination chemistry.

1-Amino-imidazolidine-2,4-dione exhibits unique chemical properties due to its rigid structure and the presence of multiple functional groups. These properties make it an attractive candidate for use in drug design and development. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In terms of synthesis, several methods have been reported for the preparation of Aminoguanidine. One common approach involves the reaction of guanidine with ketones or aldehydes under specific conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the production of higher quality compounds.

The application of 1-Amino-imidazolidine-2,4-dione in agrochemicals is another area of growing interest. Researchers have explored its potential as a herbicide or fungicide due to its ability to interfere with key biochemical pathways in plants and microorganisms. Field trials have demonstrated promising results, although further studies are needed to assess its environmental impact and safety profile.

In materials science, Aminoguanidine has been investigated as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and porosity, making them suitable for gas storage and catalytic applications. Recent breakthroughs in this field have highlighted the importance of understanding the coordination chemistry of Aminoguanidine with transition metals.

The study of 1-Amino-imidazolidine-2,4-dione has also led to insights into its role in biological systems. For example, it has been found to interact with certain proteins involved in signal transduction pathways. This interaction could potentially be harnessed for therapeutic purposes, particularly in treating conditions where these pathways are dysregulated.

In conclusion, Aminoguanidine, or CAS No: 6301-02-6 (i.e., 1-Amino-imidazolidine-2,4-dione), is a versatile compound with a wide range of applications across different scientific disciplines. Ongoing research continues to uncover new uses and improve existing methodologies for its synthesis and application.